N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide

• IUPAC Name: N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide
• InChI: InChI=1S/C18H19N3O3S/c1-10-7-11(2)16-13(8-10)19-18(25-16)21-20-17(22)12-5-6-14(23-3)15(9-12)24-4/h5-9H,1-4H3,(H,19,21)(H,20,22)
• InChI Key: ICTSEOLDHRSRBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N=C(S2)NNC(=O)C3=CC(=C(C=C3)OC)OC)C
• Molecular Formula: C18H19N3O3S
• Molecular Weight: 357.4 g/mol

Description

N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide, also known as DMAB, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. DMAB is a hydrazide derivative of benzothiazole and has a unique chemical structure that makes it a promising candidate for different applications.

Scientific Research Applications

Antioxidant and Antibacterial Activities

N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide has shown potential in antioxidant and antibacterial applications. A study synthesized a series of compounds including N'-arylmethylidene-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetohydrazides, which demonstrated preliminary antioxidant and antibacterial activities (Ahmad et al., 2010).

Antimicrobial Activity

Benzothiazoles, including derivatives similar to N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide, have been recognized for their antimicrobial properties. Research involving 3-(5,6-dimethoxy-2-oxo-1,3-benzothiazol-3(2H)-yl)propanohydrazide as a scaffold for synthesizing various heterocyclic derivatives revealed significant antimicrobial activity (Abbas et al., 2014).

Anticancer Potential

The benzothiazole derivatives, closely related to N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide, have been explored for their anticancer activities. A study on new benzothiazole acylhydrazones investigated their potential anticancer activity, demonstrating effectiveness against various cancer cell lines (Osmaniye et al., 2018).

Antioxidant Studies

Further research into antioxidant activities of benzothiazole derivatives includes the synthesis of novel N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides, which were found to possess significant radical scavenging activity (Ahmad et al., 2012).

Antimicrobial Synthesis

Another study focused on the synthesis of 4-hydroxy-N'-[1-phenylethylidene]-2H/2-methyl, 1,2-benzothiazine-3-carbohydrazide 1,1-dioxides, showing moderate to significant antimicrobial activities (Ahmad et al., 2011).